Cas no 1805496-40-5 (Methyl 5-chloro-2-cyano-3-nitrobenzoate)

• Product Name: Methyl 5-chloro-2-cyano-3-nitrobenzoate
• CAS No: 1805496-40-5
• MF: C₉H₅ClN₂O₄
• MW: 240.600001096725
• CID: 4953906
• Update Time: 2025-05-21

Methyl 5-chloro-2-cyano-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-2-cyano-3-nitrobenzoate

• Inchi： 1S/C9H5ClN2O4/c1-16-9(13)6-2-5(10)3-8(12(14)15)7(6)4-11/h2-3H,1H3
• InChI Key： KBIZKKIBSXAKNL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C#N)=C(C(=O)OC)C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• XLogP3: 2
• Topological Polar Surface Area: 95.9

Additional information on Methyl 5-chloro-2-cyano-3-nitrobenzoate

Methyl 5-chloro-2-cyano-3-nitrobenzoate: A Comprehensive Overview

Methyl 5-chloro-2-cyano-3-nitrobenzoate, with the CAS number 1805496-40-5, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate backbone substituted with chlorine, cyano, and nitro groups. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.

The benzoate moiety serves as the foundation of this molecule, providing a rigid aromatic ring system. The chlorine substituent at the 5-position introduces electron-withdrawing effects, which can influence the reactivity and stability of the compound. The cyano group at the 2-position adds further electron-withdrawing character, enhancing the compound's potential for participation in various chemical reactions. Meanwhile, the nitro group at the 3-position contributes to both electronic and steric effects, making this compound highly versatile in synthetic chemistry.

Recent studies have highlighted the importance of Methyl 5-chloro-2-cyano-3-nitrobenzoate in the development of advanced materials, particularly in the synthesis of heterocyclic compounds and pharmaceutical intermediates. Researchers have demonstrated that this compound can serve as a key building block for constructing complex molecular architectures due to its reactivity and functional diversity.

One of the most notable applications of Methyl 5-chloro-2-cyano-3-nitrobenzoate is in the field of medicinal chemistry. Its ability to act as a precursor for bioactive compounds has been extensively explored in recent years. For instance, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anticancer properties, making them potential candidates for drug development.

In addition to its role in medicinal chemistry, Methyl 5-chloro-2-cyano-3-nitrobenzoate has also found applications in organic electronics. The compound's electronic properties make it suitable for use in organic semiconductors and light-emitting diodes (LEDs). Recent advancements in this area have leveraged the compound's ability to form stable charge transfer complexes, which are essential for efficient electron transport in electronic devices.

The synthesis of Methyl 5-chloro-2-cyano-3-nitrobenzoate typically involves multi-step organic reactions, often utilizing Friedel-Crafts acylation or nucleophilic aromatic substitution techniques. Researchers have optimized these methods to achieve high yields and purity levels, ensuring that the compound is readily available for various research and industrial applications.

From an environmental perspective, understanding the degradation pathways of Methyl 5-chloro-2-cyano-3-nitrobenzoate is crucial for assessing its impact on ecosystems. Recent studies have investigated its biodegradation under different environmental conditions, revealing that while it is relatively stable under normal conditions, it can undergo microbial degradation under specific circumstances.

In conclusion, Methyl 5-chloro-2-cyano-3-nitrobenzoate (CAS No. 1805496-40-5) is a versatile and valuable compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an indispensable tool in modern organic synthesis and materials science. As research continues to uncover new uses and properties of this compound, its significance in both academic and industrial settings is expected to grow further.